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Compound of Interest

Compound Name: Dibromoacetic Acid

Cat. No.: B109426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

dibromoacetic acid (DBA). The information is compiled from various scientific sources and is

intended to be a valuable resource for laboratory and research applications. This document

summarizes key quantitative data in structured tables, outlines detailed experimental protocols

for property determination, and includes a visualization of a typical experimental workflow.

Core Physical and Chemical Properties
Dibromoacetic acid, with the chemical formula C₂H₂Br₂O₂, is a halogenated acetic acid

derivative. It presents as a hygroscopic, white to beige crystalline solid at room temperature.[1]

[2] Understanding its physical properties is crucial for its handling, application in synthesis, and

for toxicological and environmental studies.

Quantitative Data Summary
The physical properties of dibromoacetic acid have been reported with some variability

across different sources. The following tables summarize the available quantitative data to

provide a comparative overview.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Weight 217.84 g/mol [1][3][4]

Appearance

Hygroscopic solid, White

deliquescent crystals, Beige

hygroscopic crystals

[1][2]

Melting Point 32-38 °C [5]

48 °C [1]

49 °C [2][3][4]

49-51 °C [4]

Boiling Point 232-234 °C (decomposition) [1][2][3]

195 °C at 250 mmHg [1][2]

128-130 °C at 16 mmHg [5]

Density 2.382 g/mL at 25 °C [5]

2.3899 g/mL at 25 °C [2]

Flash Point 113 °C (235 °F) (closed cup) [1][3]

Table 2: Solubility and Partitioning Properties
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Property Value Source(s)

Solubility in Water Very soluble [2]

2.11 x 10⁶ mg/L at 25 °C [3]

Solubility in Organic Solvents
Very soluble in ethanol and

ether
[2]

Soluble in DMSO: 100 mg/mL [5]

pKa 1.48 [1]

1.39 at 25 °C [5][6]

logP (Octanol/Water Partition

Coefficient)
1.22 [2][4]

0.70 (estimated) [3]

Table 3: Spectral Data

Spectral Data Type Key Information Source(s)

¹H NMR Spectrum available [7]

¹³C NMR Spectrum available [2]

Infrared (IR) Spectroscopy Spectrum available [1][2][8]

Mass Spectrometry (MS) Mass spectrum data available [1]

Experimental Protocols
The following sections describe generalized, standard laboratory procedures for determining

the key physical properties of a solid organic compound like dibromoacetic acid.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition is sharp. Impurities tend to lower and broaden the melting

point range.
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Methodology:

Sample Preparation: A small amount of the crystalline dibromoacetic acid is finely

powdered. A capillary tube, sealed at one end, is tapped open-end-down into the powder to

pack a small sample (1-2 mm in height) into the sealed end.[9]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Thiele

tube or a modern digital instrument.[10] The apparatus is equipped with a calibrated

thermometer or temperature probe.

Heating and Observation: The sample is heated slowly and steadily, typically at a rate of 1-2

°C per minute as the expected melting point is approached.[10]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (T1) and the temperature at which the entire sample has melted (T2). The

melting point is reported as the range T1-T2.[9][11]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. As dibromoacetic acid can decompose at its atmospheric boiling point,

determination under reduced pressure is often performed.[1][2][3]

Methodology (Thiele Tube Method):

Sample Preparation: A small amount of liquid dibromoacetic acid (if melted) is placed in a

small test tube (fusion tube). A capillary tube, sealed at one end, is placed inverted into the

liquid.[12]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).[13]

Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the

capillary tube will expand and slowly bubble out.

Observation and Data Recording: Heating is continued until a continuous and rapid stream

of bubbles emerges from the capillary tube. The heat is then removed. The temperature at
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which the bubbling stops and the liquid just begins to enter the capillary tube is recorded as

the boiling point at that atmospheric pressure.[12][13] For measurements under reduced

pressure, the apparatus is connected to a vacuum system, and the pressure is recorded

along with the boiling point.

Determination of pKa
The pKa is a measure of the strength of an acid in solution. It is the pH at which the acid is

50% dissociated.

Methodology (Potentiometric Titration):

Solution Preparation: A known concentration of dibromoacetic acid is prepared in deionized

water.

Titration Setup: A pH meter with a calibrated electrode is immersed in the dibromoacetic
acid solution. A standardized solution of a strong base, typically sodium hydroxide (NaOH),

is placed in a burette.[14][15]

Titration: The NaOH solution is added to the dibromoacetic acid solution in small, precise

increments. After each addition, the solution is stirred, and the pH is recorded.[15]

Data Analysis: The pH is plotted against the volume of NaOH added to generate a titration

curve. The equivalence point is determined from the steepest part of the curve. The volume

of NaOH at the half-equivalence point is then found. The pH of the solution at this half-

equivalence point is equal to the pKa of the acid.[14][16]

Visualizations
Experimental Workflow for Melting Point Determination
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Start: Obtain Dibromoacetic Acid Sample

Sample Preparation:
- Finely powder the solid.

- Pack into a capillary tube.

Apparatus Setup:
- Place capillary in melting point apparatus.

- Position thermometer.

Heating:
- Heat the apparatus slowly (1-2 °C/min).

Observation:
- Watch for the first sign of melting (T1).
- Note when all solid has melted (T2).

Record Data:
- Report the melting point as a range (T1 - T2).

End: Melting Point Determined

Click to download full resolution via product page

Caption: Workflow for determining the melting point of dibromoacetic acid.

Logical Relationship for pKa Determination
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Titrate weak acid (HA) with strong base (OH⁻)

HA + OH⁻ → A⁻ + H₂O

At Half-Equivalence Point

progress of titration

[HA] = [A⁻]

Henderson-Hasselbalch Equation:
pH = pKa + log([A⁻]/[HA])

substitute into

Therefore, pH = pKa

simplifies to

Click to download full resolution via product page

Caption: Logical basis for pKa determination via titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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